2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H22F3N3O3/c1-12-15(13(2)28-24-12)10-18(26)25-8-6-14(7-9-25)11-27-17-5-3-4-16(23-17)19(20,21)22/h3-5,14H,6-11H2,1-2H3
• InChI Key: VSCDZHBJIHIPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCC(CC2)COC3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C19H22F3N3O3
• Molecular Weight: 397.4 g/mol

Description

2-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C19H22F3N3O3 and its molecular weight is 397.398. The purity is usually 95%.
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Scientific Research Applications

Structural and Molecular Analysis

Structural and molecular studies on related compounds, such as isothiazolopyridines and pyridinyl derivatives, have been conducted to understand their crystalline structure and potential chemical behavior. For example, the crystal and molecular structures of certain dimethylisothiazolopyridines have been described, providing insights into their geometric and electronic properties (Karczmarzyk & Malinka, 2004).

Synthetic Methodologies

Research on synthetic methodologies involving similar compounds includes the development of one-pot multistep reactions for synthesizing complex organic molecules, such as those found in certain families of antibiotics. These studies demonstrate the versatility of oxazolyl and pyridinyl moieties in facilitating regiocontrolled synthesis, highlighting potential applications in the synthesis of pharmacologically relevant compounds (Bagley et al., 2005).

Material Science and Catalysis

In the field of material science and catalysis, compounds featuring pyridinyl and related heterocyclic rings have been investigated for their roles in corrosion inhibition and as components in catalytic systems. These studies explore the applications of such compounds in protecting metals and in facilitating chemical transformations, suggesting potential industrial applications (Das et al., 2017).

Antimicrobial Activity

The antimicrobial potential of s-triazine derivatives incorporating pyridinyl and piperidinyl moieties has been examined, with findings indicating that these compounds exhibit significant activity against various pathogens. This research underscores the potential of utilizing such compounds in developing new antimicrobial agents (Patel et al., 2012).